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Compound of Interest

Compound Name: Dodicin hydrochloride

Cat. No.: B098831

An Examination of the Properties, Antimicrobial Activity, and Applications of an Amphoteric
Surfactant

Abstract

Dodicin hydrochloride (CAS 18205-85-1), chemically known as N-[2-[[2-
(dodecylamino)ethyllamino]ethyl]glycine hydrochloride, is an amphoteric surfactant recognized
for its antimicrobial properties. This document provides a comprehensive technical overview of
Dodicin hydrochloride, including its chemical and physical characteristics, mechanism of
antimicrobial action, known applications, and relevant experimental considerations. The
information is intended for researchers, scientists, and professionals in the fields of drug
development, cosmetology, and industrial microbiology.

Chemical and Physical Properties

Dodicin hydrochloride is characterized by a molecular structure that contains a long
hydrophobic dodecyl chain and a hydrophilic head with both a cationic quaternary ammonium
group and an anionic carboxylate group. This zwitterionic nature is central to its surface-active
and antimicrobial functionalities.
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Property Value Reference
CAS Number 18205-85-1
Molecular Formula C18H40CIN3O2 [1]
Molecular Weight 366.0 g/mol [2]

2-[2-[2-
IUPAC Name (dodecylamino)ethylamino]ethy 2]

lamino]acetic

acid;hydrochloride

Dodecyl-di(aminoethyl)-glycine
Synonyms hydrochloride, Lauryl [1]
diethylenediaminoglycine HCI

Not explicitly stated in provided

Appearance results; typically a solution or
powder.
Solubility Soluble in water.

Antimicrobial Activity and Mechanism of Action

Dodicin hydrochloride exhibits broad-spectrum antimicrobial activity, functioning as a
bactericidal and bacteriostatic agent. Its efficacy is attributed to its nature as a surfactant, which
allows it to disrupt the integrity of microbial cell membranes.

General Mechanism of Action

The primary mechanism of action for Dodicin hydrochloride is the disruption of the bacterial
cell membrane.[3] As an amphiphilic molecule, it interacts with the lipid bilayer of the cell
membrane. The hydrophobic dodecyl tail inserts into the nonpolar core of the membrane, while
the hydrophilic head interacts with the agueous environment and the polar head groups of the
membrane lipids.[4][5] This insertion disrupts the ordered structure of the membrane, leading to
increased permeability, leakage of essential intracellular components, and ultimately, cell
death.[4][6]
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Caption: Mechanism of Dodicin Hydrochloride's antimicrobial action.

Antimicrobial Efficacy

Studies on dodecyl-di(aminoethyl)-glycine, the active component of Dodicin hydrochloride,
have demonstrated its effectiveness against a range of common food-borne pathogens.
Research indicates that it has both bacteriostatic and bactericidal properties. The efficacy is
particularly notable against gram-negative bacteria, with reported reductions in viable
microorganisms exceeding 99.999% over a 24-hour exposure period. Gram-positive bacteria
have shown slightly more resistance, with reductions around 99.5%.[7]

Applications

The primary applications of Dodicin hydrochloride leverage its surfactant and antimicrobial
properties.

o Cosmetics and Personal Care: Due to its mildness and foaming properties, it is used in
shampoos, skin cleansers, and other personal care products. It can also act as an antistatic
agent in hair conditioners.[8]

» Disinfectants and Biocides: Its bactericidal properties make it a valuable active ingredient in
disinfecting cleaning compositions for both topical and hard-surface applications.[9]

 Industrial Applications: It has been explored for use in antimicrobial coatings, where it is
immobilized in a matrix to provide a self-disinfecting surface.[7]

Experimental Protocols
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While specific, detailed experimental protocols for Dodicin hydrochloride were not found in
the search results, standard methodologies for evaluating antimicrobial surfactants can be
applied.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC, which is the lowest concentration of an antimicrobial agent that prevents the visible
growth of a microorganism, can be determined using broth dilution or agar dilution methods.
[10][11]

Broth Dilution Method Workflow:

Grepare serial dilutions of Dodicin hydrochloride in growth medium

:

Gnoculate each dilution with a standardized bacterial suspension

:

Gncubate at optimal temperature and time (e.g., 37°C for 18-24h)

:

(Observe for visible turbidity (bacterial grovvthD

:

(I’he lowest concentration without turbidity is the MIC)

Click to download full resolution via product page
Caption: Workflow for MIC determination by broth dilution.

Experimental Considerations:
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¢ A standardized inoculum (typically 5 x 10"5 CFU/mL) is crucial for reproducibility.
» Appropriate positive (no antimicrobial) and negative (no bacteria) controls must be included.

¢ The choice of growth medium can influence the results.

Synthesis of Dodicin Hydrochloride

The synthesis of related amphoteric surfactants, such as amidobetaines, typically involves a
two-step process. A similar pathway can be inferred for Dodicin hydrochloride.

Inferred Synthesis Pathway:

+ Amidation: Reaction of a fatty acid (in this case, derived from dodecylamine) with an
appropriate amino-containing intermediate.

* Quaternization/Carboxymethylation: Reaction with an agent like sodium chloroacetate to
introduce the carboxymethyl group and form the betaine structure.

Dodecylamine Amino-containing Intermediate

Amide Intermediate Sodium Chloroacetate

Quaternization/
Carboxymethylation

Dodicin (Free Base) Hydrochloric Acid

Dodicin Hydrochloride

Click to download full resolution via product page
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Caption: Inferred synthetic pathway for Dodicin Hydrochloride.

Toxicological and Safety Information

While detailed toxicological studies specifically for Dodicin hydrochloride were not identified
in the search results, related amphoteric surfactants like Cocamidopropyl Betaine are known to
be mild with low irritation potential, which is a key reason for their use in personal care
products.[12] However, as with any chemical, appropriate handling and safety precautions
should be taken. A full safety assessment would require specific toxicological data for Dodicin
hydrochloride. There was no information found regarding the effects of Dodicin
hydrochloride on mammalian cell signaling pathways.

Conclusion

Dodicin hydrochloride (CAS 18205-85-1) is a versatile amphoteric surfactant with established
antimicrobial properties. Its mechanism of action, centered on the disruption of bacterial cell
membranes, makes it an effective biocide in various applications, from cosmetics to industrial
coatings. While it shares functional similarities with other betaine-based surfactants, its specific
chemical structure dictates its unique properties. Further research into its quantitative
antimicrobial efficacy against a wider range of microbes, detailed toxicological profile, and
potential interactions with mammalian cellular systems would provide a more complete
understanding and broaden its applicability for researchers and drug development
professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]
e 2. AReview on Progress in QSPR Studies for Surfactants - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Targeting bacterial membrane function: an underexploited mechanism for treating
persistent infections - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://emcochemicals.com/coco-amidopropyl-betaine/
https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://www.benchchem.com/product/b098831?utm_src=pdf-body
https://www.benchchem.com/product/b098831?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1420-3049/30/11/2413
https://pmc.ncbi.nlm.nih.gov/articles/PMC2868353/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496266/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3496266/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. biorxiv.org [biorxiv.org]

5. Interactions of surfactants with lipid membranes | Quarterly Reviews of Biophysics |
Cambridge Core [cambridge.org]

6. Mechanisms of Antibacterial Drugs | Microbiology [courses.lumenlearning.com]

7. Proving the antimicrobial spectrum of an amphoteric surfactant-sol-gel coating: a food-
borne pathogen study - PubMed [pubmed.ncbi.nim.nih.gov]

8. specialchem.com [specialchem.com]

9. US4769169A - Amphoteric surfactants for use in antimicrobial cleaning compositions -
Google Patents [patents.google.com]

10. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical
Relevance - PMC [pmc.ncbi.nlm.nih.gov]

11. litfl.com [litfl.com]

12. Coco Amidopropyl Betaine | CAS NO 61789-40-0 | Manufacturer, Supplier, Exporter
[emcochemicals.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Dodicin Hydrochloride (CAS
18205-85-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098831#cas-number-18205-85-1-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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